Cas no 1479021-57-2 (3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopentacpyrazole)

• Product Name: 3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopentacpyrazole
• CAS No: 1479021-57-2
• MF: C₁₂H₁₀Cl₂N₂
• MW: 253.127200603485
• CID: 6089041
• PubChem ID: 66021567
• Update Time: 2025-06-12

3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopentacpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopentacpyrazole
• 3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole
• Cyclopentapyrazole, 3-chloro-2-(3-chlorophenyl)-2,4,5,6-tetrahydro-
• 3-chloro-2-(3-chlorophenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazole
• AKOS015363820
• 3-Chloro-2-(3-chlorophenyl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 1479021-57-2
• EN300-1722609

• Inchi： 1S/C12H10Cl2N2/c13-8-3-1-4-9(7-8)16-12(14)10-5-2-6-11(10)15-16/h1,3-4,7H,2,5-6H2
• InChI Key： QLBPXQTVBOUQGP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(Cl)=C2CCCC2=N1

Computed Properties

• Exact Mass: 252.0221037g/mol
• Monoisotopic Mass: 252.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 386.6±42.0 °C(Predicted)
• pka: -0.23±0.20(Predicted)

Additional information on 3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopentacpyrazole

Comprehensive Overview of 3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopentacpyrazole (CAS No. 1479021-57-2)

The compound 3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopentacpyrazole (CAS No. 1479021-57-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique cyclopentacpyrazole backbone, combined with chloro-substituted phenyl groups, makes it a valuable scaffold for designing novel bioactive agents. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to interact with various biological targets.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. The 3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopentacpyrazole structure aligns well with these trends, as its chlorinated aromatic and pyrazole moieties are known to enhance binding affinity and selectivity. This has led to its exploration in kinase inhibition and GPCR modulation, two areas that dominate current biomedical research.

From a synthetic chemistry perspective, the compound's CAS No. 1479021-57-2 serves as a critical identifier for researchers seeking to reproduce or modify its structure. Its synthesis typically involves multi-step organic reactions, including cyclization and halogenation steps, which are optimized for yield and purity. The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for such heterocyclic compounds, aligning with the broader push for environmentally friendly methodologies.

The pharmacokinetic and toxicological profiles of 3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopentacpyrazole remain active areas of study. Preliminary data suggest that its metabolic stability and bioavailability can be fine-tuned through strategic structural modifications. This is particularly relevant for drug development pipelines, where optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) is a key priority.

Another emerging application of this compound lies in agrochemical research. The chlorophenyl and pyrazole functionalities are common in crop protection agents, sparking interest in its potential as a pesticide intermediate. With the global focus on food security and sustainable agriculture, such innovations are highly sought after.

In summary, 3-chloro-2-(3-chlorophenyl)-2H,4H,5H,6H-cyclopentacpyrazole (CAS No. 1479021-57-2) represents a versatile and promising compound at the intersection of pharmaceuticals, agrochemicals, and materials science. Its continued exploration underscores the importance of heterocyclic chemistry in addressing contemporary scientific challenges.